Cas no 1617-38-5 (Ethyl 2-hydroxy-2-methylpentanoate)

• Product name: Ethyl 2-hydroxy-2-methylpentanoate
• CAS No: 1617-38-5
• MF: C₈H₁₆O₃
• MW: 160.211
• CID: 2780441
• PubChem ID: 62213782

Ethyl 2-hydroxy-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• WDQTTWGTXROJGP-UHFFFAOYSA-N
• Ethyl 2-hydroxy-2-methylpentanoate
• DTXSID40734352
• 1617-38-5
• SCHEMBL16370788
• AKOS011495357

• Inchi： InChI=1S/C8H16O3/c1-4-6-8(3,10)7(9)11-5-2/h10H,4-6H2,1-3H3
• InChI Key： WDQTTWGTXROJGP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 160.109944368Da
• Monoisotopic Mass: 160.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų